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Compound of Interest

1-(4-Amino-3-
Compound Name:
chlorophenyl)ethanone

cat. No.: B1267580

An In-depth Technical Guide to 1-(4-Amino-3-
chlorophenyl)ethanone

This technical guide provides a detailed overview of the molecular structure and properties of
1-(4-Amino-3-chlorophenyl)ethanone, a chemical compound of interest to researchers and
professionals in drug development and chemical synthesis.

Molecular and Physicochemical Data

The fundamental properties of 1-(4-Amino-3-chlorophenyl)ethanone are summarized in the
table below. This data is essential for understanding the compound's behavior in various
experimental and industrial settings.
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Property Value

Molecular Formula CsHsCINOJ1]

Molecular Weight 169.61 g/mol [1]

Exact Mass 169.029449 u[1]

CAS Number 6953-83-9[2]

InChl Key SFWDKRVMIBKYQK-UHFFFAOYSA-N[1]
Canonical SMILES CC(=0O)clcce(N)e(Chel[2]

Molecular Structure

The molecular structure of 1-(4-Amino-3-chlorophenyl)ethanone consists of a central phenyl
ring substituted with an acetyl group, an amino group, and a chlorine atom. The IUPAC name
indicates that the ethanone (acetyl) group is attached to the first carbon of the phenyl ring. The
amino group is located at the fourth position, and the chlorine atom is at the third position
relative to the acetyl group.

Caption: Molecular structure of 1-(4-Amino-3-chlorophenyl)ethanone.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-(4-Amino-3-
chlorophenyl)ethanone are critical for reproducible research. While specific experimental
details can vary, a general synthetic approach often involves the Friedel-Crafts acylation of 2-
chloroaniline, followed by nitration and subsequent reduction of the nitro group to an amino
group. Purification is typically achieved through recrystallization or column chromatography.

Characterization and quality control are commonly performed using the following techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure by
analyzing the chemical shifts and coupling constants of *H and 13C nuclei.

e Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.
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« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the
carbonyl (C=0) of the ketone, the amino (N-H) group, and the carbon-chlorine (C-Cl) bond.

¢ High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

The logical workflow for the synthesis and characterization of this compound is outlined below.

Starting Materials
(e.g., 2-chloroaniline)

\

Chemical Synthesis
(e.g., Acylation, Nitration, Reduction)

\

Purification
(e.g., Recrystallization, Chromatography)

\

Structural & Purity Analysis

NMR Spectroscopy Mass Spectrometry IR Spectroscopy HPLC Pure 1-(4-Amino-3-chlorophenyl)ethanone

Click to download full resolution via product page

Caption: General workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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